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Compound of Interest

Compound Name: Pentamethylbenzene

Cat. No.: B147382

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential safety and logistical information
for the handling of Pentamethylbenzene (CAS No. 700-12-9), including detailed operational
and disposal plans.

Physicochemical and Hazard Data

A summary of key quantitative data for Pentamethylbenzene is presented below for easy
reference.
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Property Value Citations
Molecular Formula Ci1His [1112][3]
Molecular Weight 148.24 g/mol [1]

Off-white to light yellow
Appearance ) ) [4115]
crystalline powder/solid

Melting Point 49 - 54.4 °C [41[6]
Boiling Point 231-232°C [6]
Density 0.917 g/mL at 25 °C [7]
Flash Point 91 °C (closed cup) [7]

Hazard Classifications

Flammability Flammable Solid (Category 1)
) ] o Causes skin irritation

Skin Corrosion/Irritation [7]

(Category 2)
o Causes serious eye irritation

Eye Damage/Irritation [7]

(Category 2A)
) May cause respiratory irritation

STOT - Single Exposure [7]

(Category 3)

Personal Protective Equipment (PPE)

Strict adherence to the following Personal Protective Equipment (PPE) guidelines is mandatory
to minimize exposure and ensure personal safety when handling Pentamethylbenzene.[8]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Pentamethylbenzene
https://cymitquimica.com/cas/700-12-9/
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=11396816&lang=EN
https://pubchem.ncbi.nlm.nih.gov/compound/Pentamethylbenzene
https://www.fishersci.com/store/msds?partNumber=AAL0416306&productDescription=PENTAMETHYLBENZENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/pentamethylbenzene-dic6669.html
https://www.fishersci.com/store/msds?partNumber=AAL0416306&productDescription=PENTAMETHYLBENZENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Pentamethylbenzene
https://en.wikipedia.org/wiki/Pentamethylbenzene
https://www.cpachem.com/msds?num=SB383&dnl=sd_-_Pentamethylbenzene_CAS_700-12-9_EC_211-837-8_%28SB383%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB383&dnl=sd_-_Pentamethylbenzene_CAS_700-12-9_EC_211-837-8_%28SB383%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB383&dnl=sd_-_Pentamethylbenzene_CAS_700-12-9_EC_211-837-8_%28SB383%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB383&dnl=sd_-_Pentamethylbenzene_CAS_700-12-9_EC_211-837-8_%28SB383%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB383&dnl=sd_-_Pentamethylbenzene_CAS_700-12-9_EC_211-837-8_%28SB383%29_%28EU%29.pdf
https://www.benchchem.com/product/b147382?utm_src=pdf-body
https://www.mcrsafety.com/blog/solvents/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Citations

Chemical splash goggles that
provide a tight seal around the
) eyes are required. A face
Eye and Face Protection ] ] [4][8]
shield should be worn in
conjunction with goggles when

handling large quantities.

Chemical-resistant gloves
(e.g., nitrile, butyl rubber,
) neoprene) must be worn.
Hand Protection _ [4][8]
Inspect gloves for any signs of
degradation or punctures

before use.

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator (e.g., N95 dust
Respiratory Protection ] i ] [4]
mask) is required if exposure
limits are exceeded or if

irritation is experienced.

A lab coat or other protective
Protective Clothing clothing should be worn to [4]

prevent skin exposure.

Operational Plan: Step-by-Step Handling Protocol

The following protocol outlines the procedural steps for the safe handling of
Pentamethylbenzene from preparation to disposal.

1. Preparation and Engineering Controls:

e Ensure a calibrated and certified chemical fume hood is used for all manipulations of
Pentamethylbenzene.[4]

o Verify that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.
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» Keep the work area clear of all ignition sources, including open flames, hot surfaces, and
spark-producing equipment.[5]

e Ground and bond all containers and receiving equipment to prevent static discharge.[5]
o Assemble all necessary PPE as specified in the table above.

2. Handling and Use:

e Don all required PPE before entering the designated work area.

o Carefully weigh the desired amount of Pentamethylbenzene within the fume hood, avoiding
the generation of dust.[4]

e If transferring the solid, use a spark-proof spatula.

o Keep the container tightly closed when not in use.

» Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[9]
o After handling, wash hands and face thoroughly with soap and water.[9]

3. Accidental Release Measures:

 In the event of a minor spill, remove all ignition sources.[3][4]

» With appropriate PPE, sweep up the spilled solid and place it into a suitable, labeled
container for disposal.[4] Avoid creating dust clouds.[9]

o For larger spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan
All waste containing Pentamethylbenzene must be treated as hazardous waste.

1. Waste Collection:

o Collect all Pentamethylbenzene waste, including contaminated consumables (e.g., weigh
boats, gloves, wipes), in a designated, sealed, and clearly labeled hazardous waste
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container.

» Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

2. Storage Pending Disposal:

» Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[4][5]

3. Final Disposal:

o Dispose of the waste container through an approved and licensed hazardous waste disposal
facility.

e Do not dispose of Pentamethylbenzene down the drain or in regular trash.[7]

o Empty containers may retain product residue and should be disposed of as hazardous
waste.[3]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of
Pentamethylbenzene.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0416306&productDescription=PENTAMETHYLBENZENE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/pentamethylbenzene-dic6669.html
https://www.benchchem.com/product/b147382?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB383&dnl=sd_-_Pentamethylbenzene_CAS_700-12-9_EC_211-837-8_%28SB383%29_%28EU%29.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=11396816&lang=EN
https://www.benchchem.com/product/b147382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Preparation Phase

Don Required PPE

:

Setup in Fume Hood

:

Remove Ignition Sources

Proceed to Handling

Handlinv:J Phase

Weigh Chemical

:

Transfer & Use

Experiment Complete

Cleanup & Divsposal Phase

Decontaminate Work Area

:

Collect Hazardous Waste

i

Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Pentamethylbenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

